Cas no 30560-28-2 (Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI))
30560-28-2 structure
Product Name:Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI)
CAS No:30560-28-2
MF:C6H14NO3PS
MW:211.219021320343
CID:314476
PubChem ID:207726
Update Time:2025-04-19
Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI)
- N-[methoxy(methylsulfanyl)phosphoryl]-2-methylpropanamide
- Phosphoramidothioic acid, isobutyryl-, O,S-dimethyl ester
- N-[Methoxy(methylsulfanyl)phosphoryl]-2-methylpropanimidic acid
- O,S-Dimethyl-N-isobutyrylphosphoroamidothioate
- 30560-28-2
- BRN 2440339
- O,S-Dimethyl (2-methyl-1-oxopropyl)phosphoramidothioate
- Phosphoramidothioic acid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester
- DTXSID60952854
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- Inchi: 1S/C6H14NO3PS/c1-5(2)6(8)7-11(9,10-3)12-4/h5H,1-4H3,(H,7,8,9)
- InChI Key: LGNBMDMPPQKBLR-UHFFFAOYSA-N
- SMILES: S(C)P(NC(C(C)C)=O)(=O)OC
Computed Properties
- Exact Mass: 211.04332
- Monoisotopic Mass: 211.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Density: 1.184
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.473
- PSA: 55.4
- LogP: 2.71640
Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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